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Compound of Interest

4,5-Dihydroxynaphthalene-2,7-
Compound Name:
disulfonic acid

Cat. No.: B090061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions
for chromotropic acid and its common salt forms. The information is compiled and presented to
meet the needs of laboratory personnel and professionals in drug development, ensuring safe
and compliant use of this chemical.

Chemical Identification and Properties

Chromotropic acid, chemically known as 4,5-dihydroxynaphthalene-2,7-disulfonic acid, is a
white crystalline substance.[1] It is soluble in water.[1] It is widely used as a reagent in
analytical chemistry, notably for the detection of formaldehyde.[2] The properties of
chromotropic acid and its disodium salt are summarized below.

Table 1: Physical and Chemical Properties of Chromotropic Acid and its Disodium Salt
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Chromotropic Acid

Property Chromotropic Acid . . .
Disodium Salt Dihydrate

Chemical Formula C10Hs08S2[2] C10HsNa20sS:2 - 2H20[3]

Molar Mass 320.29 g/mol [2][4] ~400.29 g/mol [5]

Appearance White crystalline material[1] Off-white to buff powder[6]

Solubility Soluble in water[1] Soluble in water[6]

pKa 5.36, 15.6[2] Not available

CAS Number 148-25-4[2] 5808-22-0[3]

Hazard Identification and GHS Classification

There is some variability in the GHS classification of chromotropic acid and its salts across
different suppliers. However, a significant number of notifications to the European Chemicals
Agency (ECHA) classify the substance as an irritant.[4] Therefore, it is prudent to handle it as a
hazardous substance.

Table 2: GHS Hazard Classification for Chromotropic Acid

Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
Skin H315: Causes
Corrosion/Irritatio  Category 2 alt text Warning skin irritation[3]
n [4]
Serious Eye H319: Causes
Damage/Eye Category 2 alt text Warning serious eye
Irritation irritation[3][4]
Specific Target
o H335: May
Organ Toxicity B, ) )
(Sing| Category 3 aalt text Warning cause respiratory
ingle
9 irritation[3][4]
Exposure)
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Toxicological Data

Specific LD50 and LC50 values for chromotropic acid are not widely available in the provided
search results. The available data suggests that the acute toxicity is low and does not meet the
criteria for classification.

Table 3: Acute Toxicity Estimates (ATE)

Exposure Route ATE Value Classification
Oral > 2000 mg/kg[7] Not classified
Dermal > 2000 mg/kg[7] Not classified
Inhalation (mist) > 5 mg/I[7] Not classified

Experimental Protocols: Safe Handling Procedures

The following is a generalized protocol for the safe handling of chromotropic acid in a
laboratory setting, synthesized from safety data sheets.

4.1. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder form to avoid dust formation.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

4.2. Personal Protective Equipment (PPE)
o Eye Protection: Wear chemical safety goggles or glasses with side-shields.[6]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or long-sleeved
clothing.[6][7]

» Respiratory Protection: If dust is generated and ventilation is inadequate, use a
NIOSH/MSHA-approved respirator.[6]
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4.3. General Hygiene Practices

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[7]

Wash hands thoroughly after handling and before breaks.[7]

Do not eat, drink, or smoke in the laboratory.
4.4. Storage
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[6][7]

4.5. Spill and Disposal Procedures
e Spill:

o For solid spills, sweep up and shovel into a suitable container for disposal, avoiding dust
formation.[7]

o For solutions, absorb with an inert material and place in a chemical waste container.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
empty into drains.[7]

First Aid Measures

Table 4: First Aid Procedures for Chromotropic Acid Exposure
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

you feel unwell.[7]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o )
clothing. If skin irritation occurs, get medical

advice/attention.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3]

Do NOT induce vomiting. Rinse mouth with

Ingestion . .
water. Seek medical attention.[7]

Hazard Control Workflow

The following diagram illustrates the logical workflow for identifying and controlling the hazards
associated with chromotropic acid.
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Hazard Identification and Control Workflow for Chromotropic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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